[18F]FMeNER-D2

• Molecular Formula: C18H20FNO3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (2R)-2-[(S)-[2-[dideuterio(fluoranyl)methoxy]phenoxy]-phenylmethyl]morpholine
• InChI: InChI=1S/C18H20FNO3/c19-13-22-15-8-4-5-9-16(15)23-18(14-6-2-1-3-7-14)17-12-20-10-11-21-17/h1-9,17-18,20H,10-13H2/t17-,18+/m1/s1/i13D2,19-1
• InChI Key: ZULICMXFAGJRTG-GJHMAYCFSA-N
• Isomeric SMILES: [2H]C([2H])(OC1=CC=CC=C1O[C@H]([C@H]2CNCCO2)C3=CC=CC=C3)[18F]
• Canonical SMILES: C1COC(CN1)C(C2=CC=CC=C2)OC3=CC=CC=C3OCF
• Synonyms: (18F)FMeNER-D2; 2-(alpha-(2-fluoromethoxyphenoxy)benzyl)morpholine; FMeNER compound

Description

Significance of Norepinephrine (B1679862) Transporter in Neurotransmission Research

The norepinephrine transporter (NET) is a crucial protein responsible for regulating the concentration of norepinephrine (NE), also known as noradrenaline, in the synaptic cleft. wikipedia.orgnih.gov Located on the plasma membrane of noradrenergic neurons, NET facilitates the reuptake of synaptically released NE, thereby terminating its signaling action. nih.gov This reuptake process is vital for maintaining the homeostatic balance of norepinephrine, a key neurotransmitter and hormone involved in a wide array of physiological and cognitive functions, including mood, arousal, attention, memory, and learning. wikipedia.orgnih.gov

The significance of NET in neurotransmission research is underscored by its association with numerous neuropsychiatric and neurodegenerative disorders. Alterations in the expression or function of NET have been implicated in conditions such as depression, attention deficit hyperactivity disorder (ADHD), substance abuse disorders, and Alzheimer's disease. wikipedia.orgnih.govnih.govcambridge.org For instance, many antidepressant medications, like selective norepinephrine reuptake inhibitors (NRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs), are designed to block NET, thereby increasing the synaptic availability of norepinephrine. wikipedia.orgnih.goveurekaselect.com Furthermore, the NET is a target for drugs of abuse like cocaine. nih.goveurekaselect.com The ability to study NET density and function in the living human brain is therefore of paramount importance for understanding the pathophysiology of these disorders and for the development of novel therapeutic strategies. nih.govingentaconnect.com

Rationale for Radioligand Development in Norepinephrine Transporter Imaging

Given the critical role of the norepinephrine transporter (NET) in both normal brain function and various pathological states, there is a substantial need for tools that can accurately measure its density and distribution in vivo. nih.goveurekaselect.com Positron Emission Tomography (PET) offers a high-resolution and quantitative method to achieve this, but its effectiveness is entirely dependent on the availability of a suitable radioligand. nih.govingentaconnect.com An ideal PET radioligand for NET imaging must exhibit several key characteristics. It needs to have a high affinity for NET and high selectivity over other monoamine transporters, such as the dopamine (B1211576) transporter (DAT) and the serotonin (B10506) transporter (SERT), which share structural similarities with NET. nih.gov This selectivity is particularly crucial because NET density in the human brain is significantly lower than that of DAT and SERT. nih.gov

The development of such specific radioligands is essential for several reasons. It allows researchers to investigate how NET expression may be altered in patients with neurodegenerative or neuropsychiatric disorders. nih.goveurekaselect.comingentaconnect.com It also provides a direct method to verify the engagement of new drugs with their intended target (NET) and to study the relationship between drug dosage, plasma concentration, and transporter occupancy in the brain. oup.com The radionuclides most commonly used in PET, carbon-11 (B1219553) (¹¹C) and fluorine-18 (B77423) (¹⁸F), offer different advantages. Fluorine-18, with its longer half-life of approximately 110 minutes compared to carbon-11's 20 minutes, allows for more extended imaging studies, which can be beneficial for radioligands that take longer to reach equilibrium. ingentaconnect.comd-nb.info This flexibility supports both preclinical research and clinical applications in drug development and disease diagnosis. nih.goveurekaselect.com

Overview of [18F]FMeNER-D2 as a Norepinephrine Transporter Radioligand

Among the radioligands developed for PET imaging of the norepinephrine transporter (NET), (S,S)-[¹⁸F]FMeNER-D₂ has emerged as a promising tool. nih.govnih.gov It is a reboxetine (B1679249) analog, a class of compounds known for their selectivity as norepinephrine reuptake inhibitors. snmjournals.orgsnmjournals.org [¹⁸F]FMeNER-D₂ was specifically developed for the in vivo quantification of NET and is noted for its high affinity and selectivity for the transporter. snmjournals.orgnih.gov

Initial studies in humans have demonstrated that [¹⁸F]FMeNER-D₂ effectively penetrates the brain and shows selective retention in brain regions known to have a high density of norepinephrine transporters, such as the thalamus and locus coeruleus. snmjournals.orgnih.gov Conversely, regions with very low NET density, like the caudate, show minimal uptake, serving as a useful reference region for quantitative analysis. snmjournals.org The regional distribution observed in PET studies with [¹⁸F]FMeNER-D₂ aligns well with findings from postmortem human brain studies. snmjournals.org

Research has shown that [¹⁸F]FMeNER-D₂ has suitable characteristics for probing the norepinephrine reuptake system in the human brain with PET. nih.gov Its use has been explored in quantifying NET in various brain regions and in studies measuring the occupancy of the transporter by antidepressant drugs. oup.comsnmjournals.org While challenges such as defluorination have been noted, which can affect quantification in later stages of a scan, methods have been developed to provide accurate measurements within an optimal time frame. d-nb.infosnmjournals.org The reliable automated synthesis of [¹⁸F]FMeNER-D₂ has further enhanced its availability for clinical research, facilitating investigations into the role of NET in psychiatric and neurodegenerative diseases. nih.govnih.gov

Data Tables

Table 1: Regional Brain Distribution of [18F]FMeNER-D2

This table summarizes the relative radioactivity uptake and binding potential of [18F]FMeNER-D2 in different regions of the human brain as observed in PET studies. Regions are ranked from highest to lowest uptake, reflecting the density of the norepinephrine transporter.

Brain Region	Relative Radioactivity / Binding Potential	Reference
Thalamus	Highest	snmjournals.org
Locus Coeruleus	High	snmjournals.org
Midbrain	High	snmjournals.org
Hippocampus	Relatively Low	snmjournals.org
Anterior Cingulate Cortex	Relatively Low	snmjournals.org
Caudate	Lowest	snmjournals.org

Radiochemical Synthesis and Production of 18f Fmener D2

Precursor Chemistry and Radiolabeling Strategy

The synthesis of [18F]FMeNER-D2 is centered around the O-fluoromethylation of its desfluoromethoxy precursor, (S,S)-FMeNER. nih.gov This involves the introduction of a fluorine-18 (B77423) ([18F]) labeled methyl group, a process that requires careful selection of reagents and reaction conditions.

Nucleophilic Fluorination Approaches

The primary method for introducing the [18F]fluoride is through nucleophilic substitution. utupub.fiacs.org In this approach, [18F]fluoride ion is first produced via the 18O(p,n)18F reaction in a cyclotron. acs.org The [18F]fluoride is then isolated and reacted with a suitable precursor.

One common strategy involves the preparation of an intermediate, [18F]fluorobromomethane-d2, from dibromomethane-d2 (B1599747) and the [18F]fluoride ion. nih.gov This reaction is typically carried out in acetonitrile (B52724) at an elevated temperature of 90°C for 10-15 minutes. nih.gov The resulting [18F]fluorobromomethane-d2 is then reacted with the desfluoromethoxy-(S,S)-FMeNER precursor in N,N-dimethylformamide (DMF) at 90°C for 5 minutes to yield [18F]FMeNER-D2. nih.gov

An alternative approach utilizes [18F]fluoromethyl-d2 triflate, which is reacted with an N-Boc-protected precursor at 90°C for 4 minutes. nih.gov The introduction of [18F] into aliphatic molecules is generally achieved using no-carrier-added (n.c.a.) [18F]fluoride with a precursor that has a good leaving group in a SN2 reaction. nih.gov

Use of Deuterated Precursors for Enhanced Metabolic Stability

A key feature of [18F]FMeNER-D2 is the incorporation of deuterium (B1214612) atoms on the fluoromethoxy group. semanticscholar.org This deuteration significantly enhances the metabolic stability of the tracer compared to its non-deuterated counterpart. nih.govscienceopen.com The increased stability is crucial as it reduces in vivo defluorination, which can lead to unwanted uptake of radioactivity in bone and interfere with the interpretation of brain images. nih.govnih.gov The use of deuterated precursors, such as dibromomethane-d2, is therefore a critical aspect of the synthesis. ansto.gov.aueuropa.eu The kinetic isotope effect, resulting from the stronger carbon-deuterium bond compared to the carbon-hydrogen bond, slows down the metabolic processes that can cleave the C-F bond. nih.gov

Automated Radiosynthesis Methodologies

To ensure consistent production and meet the demands of clinical applications, the radiosynthesis of [18F]FMeNER-D2 has been successfully automated. nih.gov Automation offers significant advantages in terms of reproducibility, radiation safety, and standardization. nih.gov

Systemic Automation Protocols for Production

Fully automated synthesis of [18F]FMeNER-D2 has been established using commercially available synthesis modules, such as the Nuclear Interface Module. nih.govnih.govresearchgate.netresearchgate.netcore.ac.uk These automated systems handle the entire process, starting from the produced [18F]fluoride. nih.gov The protocol includes azeotropic drying of the [18F]fluoride, its reaction with dibromomethane-d2 (Br2CD2), the distillation of the resulting 1-bromo-2-[18F]fluoromethane-d2 ([18F]BFM), and the final reaction of the purified [18F]BFM with the unprotected NER precursor. nih.gov The subsequent high-performance liquid chromatography (HPLC) purification, solid-phase extraction (SPE) for formulation, and sterile filtration are also integrated into the automated sequence. nih.gov

Optimization of Reaction Conditions and Radiochemical Yields

Significant effort has been dedicated to optimizing the reaction conditions to maximize the radiochemical yield. The reaction of [18F]fluoride with dibromomethane-d2 has been found to be highly dependent on the solvent used. nih.gov While DMF resulted in lower yields of [18F]BFM (5-25%), nucleophilic substitution in o-dichlorobenzene (o-DCB) at 100°C showed a radiochemical incorporation of 52% ± 5%. researchgate.net The subsequent reaction of the distilled [18F]BFM with the NER precursor in DMF with aqueous NaOH achieves a high radiochemical incorporation of 95-99% within 5 minutes at 90°C. nih.gov

Radiosynthesis Parameters of [18F]FMeNER-D2

Parameter	Value	Reference
Overall Radiochemical Yield (not decay-corrected)	12.0% ± 5.2%	nih.gov
Overall Radiochemical Yield (alternative method)	5-10%	nih.gov
Total Synthesis Time	~95-100 min	nih.govnih.gov
Total Synthesis Time (alternative method)	~75 min	nih.gov
Starting [18F]Fluoride Activity	20-30 GBq	nih.gov
Final Formulated Product Activity	1.0-2.5 GBq	nih.govresearchgate.net

Radiochemical Purity and Specific Activity Considerations

The final product of the automated synthesis consistently demonstrates high quality. The radiochemical purity of [18F]FMeNER-D2 is consistently ≥ 98%. nih.gov Analytical methods such as HPLC and TLC are used to confirm the purity, with radioactive impurities like free [18F]fluoride accounting for less than 1%. nih.gov

The specific activity of the tracer is another critical parameter. The automated synthesis yields [18F]FMeNER-D2 with specific activities ranging from 430 to 1707 GBq/μmol. nih.govnih.govresearchgate.net In other preparations, specific activities of approximately 111-185 GBq/μmol have been reported at the time of injection. nih.gov High specific activity is essential for PET imaging to ensure that the injected mass of the compound is low enough to avoid pharmacological effects.

Quality Control Parameters of [18F]FMeNER-D2

Parameter	Value	Reference
Radiochemical Purity	≥ 98%	nih.gov
Radiochemical Purity (alternative method)	> 98%	nih.gov
Specific Activity	430 - 1707 GBq/μmol	nih.govnih.gov
Specific Activity (at time of injection)	111 - 185 GBq/μmol	nih.gov

Quality Control and Validation of Radiochemical Production

The production of radiopharmaceuticals for human use, such as [18F]FMeNER-D2, necessitates stringent quality control (QC) to ensure the final product is safe and effective for clinical applications. The entire QC process is typically performed in accordance with established guidelines, such as those in the European Pharmacopoeia. nih.gov Validation of these analytical methods is crucial to guarantee reliable and consistent results. journalijdr.com

A comprehensive suite of tests is conducted on the purified and formulated [18F]FMeNER-D2 to verify its identity, purity, and other key characteristics before it can be released for use. nih.govnih.gov These tests confirm that the correct radiolabeled molecule has been produced and that impurities are below acceptable limits. unm.edu

The standard quality control protocol for [18F]FMeNER-D2 involves a series of analytical procedures. nih.gov Key tests include:

Analytical High-Performance Liquid Chromatography (HPLC): Used to determine radiochemical identity and purity by separating the final product from potential radioactive and chemical impurities. nih.gov

Gas Chromatography (GC): Employed to analyze the presence of any residual solvents from the synthesis process. nih.gov

Thin-Layer Chromatography (TLC): Another method to assess radiochemical purity. nih.gov

pH and Osmolality Measurement: To ensure the final formulation is suitable for injection. nih.gov

Gamma Spectrum Analysis: To confirm the identity of the radionuclide as fluorine-18. nih.gov

Endotoxin and Sterility Testing: Performed to ensure the product is free from microbial contamination, although these tests are often conducted retrospectively due to the short half-life of 18F. nih.gov

Detailed Research Findings

In the development of a fully automated synthesis for [18F]FMeNER-D2, extensive quality control was performed on over 25 production runs. nih.govnih.govresearchgate.net The final product was formulated in a solution containing 8.5% ethanol. nih.gov Analytical HPLC was a primary tool for confirming the identity and purity of the product. nih.gov The retention time of [18F]FMeNER-D2 was consistently distinct from precursors and potential byproducts, confirming its identity. nih.gov

Specific activity, a critical parameter representing the ratio of radioactivity to the mass of the compound, was determined by quantifying the non-radioactive FMeNER-D2 using the UV channel of the HPLC at 254 nm. nih.gov The results from these automated syntheses demonstrated the reliability and robustness of the production method, consistently yielding a high-quality product suitable for human PET imaging studies. nih.govnih.govresearchgate.net

One study reported using [18F]FMeNER-D2 with a radiochemical purity exceeding 99%. u-szeged.hu In the automated synthesis study, radioactive impurities were consistently found to be less than 5%. nih.gov The specific activities achieved were high, ranging from 430 to 1707 GBq/μmol, with formulated yields between 1.0 and 2.5 GBq within a total preparation time of 95 minutes. nih.govnih.govresearchgate.net

The table below summarizes the quality control results from the 25 automated syntheses.

Parameter	Result	Source(s)
Number of Syntheses	> 25	nih.gov, nih.gov, researchgate.net
Total Synthesis Time	95 minutes	nih.gov, researchgate.net
Final Yield	1.0–2.5 GBq	nih.gov, nih.gov, researchgate.net
Specific Activity	430–1707 GBq/μmol	nih.gov, nih.gov, researchgate.net
Radiochemical Purity	> 95% (< 5% radioactive impurities)	nih.gov
Final Formulation	8.5% Ethanol in solution	nih.gov

The analytical methods used for quality control are detailed in the following table.

Analytical Method	Purpose	Details	Source(s)
Analytical HPLC	Identity and Radiochemical Purity	Retention times (k'): [18F]fluoride (0), [18F]BFM (0.66), Br₂CD₂ (0.99), NER (1.21), [18F]FMeNER-D2 (1.98).	nih.gov
Gas Chromatography (GC)	Residual Solvent Analysis	Confirms solvent levels are within acceptable limits.	nih.gov
Thin-Layer Chromatography (TLC)	Radiochemical Purity	Provides an additional check on purity.	nih.gov
Gamma Spectrometry	Radionuclidic Identity	Confirms the radionuclide is 18F based on its energy signature.	nih.gov
pH Measurement	Formulation Suitability	Ensures the final product's pH is physiologically compatible.	nih.gov
Endotoxin/Sterility Tests	Biological Safety	Retrospective analysis to ensure absence of pyrogens and microbial contamination.	nih.gov

Preclinical in Vitro Characterization of 18f Fmener D2

Norepinephrine (B1679862) Transporter (NET) Affinity and Selectivity

[18F]FMeNER-D2 exhibits a high affinity and selectivity for the norepinephrine transporter (NET), which is essential for its function as a specific imaging agent. snmjournals.orgsnmjournals.org In vitro autoradiography studies on post-mortem human brain tissue have demonstrated its specific binding to NET. nih.govacs.org The highest binding density is observed in the locus coeruleus, a region known for its high concentration of NET. nih.govacs.org Significant, though lower, binding is also seen in the thalamus and cerebellum. nih.gov

The selectivity of [18F]FMeNER-D2 for NET over other monoamine transporters, such as the dopamine (B1211576) transporter (DAT) and the serotonin (B10506) transporter (SERT), has been established through competitive binding assays. acs.orgd-nb.info Co-incubation with desipramine (B1205290), a selective NET inhibitor, effectively blocks the specific binding of [18F]FMeNER-D2. acs.org Conversely, inhibitors of DAT (like PE2I) and SERT (like citalopram) show no significant effect on its binding, confirming its high selectivity for NET. acs.org

Table 1: In Vitro Binding Affinity and Selectivity of [18F]FMeNER-D2

Transporter	Inhibitor	Effect on [18F]FMeNER-D2 Binding	Reference
NET	Desipramine	Blocked	acs.org
DAT	PE2I	No evident effect	acs.org
SERT	Citalopram	No evident effect	acs.org
NET/SERT	Duloxetine	Inhibited specific binding	acs.org

Binding Kinetics and Equilibrium Analysis

The binding kinetics of [18F]FMeNER-D2 have been characterized to understand its interaction with the NET. In vitro studies on human brain tissue have determined the time course to reach binding equilibrium. At room temperature, equilibrium is achieved after approximately 120 minutes of incubation. u-szeged.hu When the temperature is increased to 37°C, the time to reach equilibrium is significantly shorter, at around 45 minutes. u-szeged.hu

Equilibrium binding analysis has been used to determine the dissociation constant (KD) and the maximum number of binding sites (Bmax). In the human thalamus, the Bmax for [18F]FMeNER-D2 has been measured to be approximately 4.2 nM, with a KD of around 3.6 nM. u-szeged.hu This results in a Bmax/KD ratio of 1.17 in this region. u-szeged.hu While a higher ratio is often sought for imaging agents, [18F]FMeNER-D2 has proven to be a valuable tool for PET studies of NET. u-szeged.hu

Table 2: In Vitro Binding Kinetics of [18F]FMeNER-D2 in Human Brain Tissue

Parameter	Condition	Value	Reference
Time to Equilibrium	Room Temperature	~120 minutes	u-szeged.hu
Time to Equilibrium	37°C	~45 minutes	u-szeged.hu
Bmax (Thalamus)	-	~4.2 nM	u-szeged.hu
KD (Thalamus)	-	~3.6 nM	u-szeged.hu
Bmax/KD Ratio (Thalamus)	-	1.17	u-szeged.hu

Metabolic Stability and Defluorination Assessment

A significant advantage of [18F]FMeNER-D2 is its enhanced metabolic stability due to the inclusion of deuterium (B1214612) atoms adjacent to the fluorine-18 (B77423) label. scienceopen.comsemanticscholar.orgacs.org This structural modification slows down the rate of metabolic processes that could otherwise lead to the cleavage of the radiolabel. scienceopen.comacs.org

The metabolic profile of [18F]FMeNER-D2 has been investigated through in vitro incubation with various enzyme systems. Studies have shown that the tracer undergoes significant and rapid metabolism when incubated with cytochrome P450 (CYP450) enzymes, which are primarily found in the liver. researchgate.netresearchgate.net In contrast, no metabolism was observed when [18F]FMeNER-D2 was incubated with monoamine oxidase A and B (MAO-A and MAO-B) or catechol-O-methyltransferase (COMT). researchgate.netresearchgate.net These findings indicate that the primary metabolic pathway for this tracer involves CYP450-mediated reactions.

Analysis of the products formed during in vitro metabolism studies has revealed the generation of radiometabolites. Incubation with CYP450 enzymes results in the formation of three distinct radiometabolites. researchgate.netresearchgate.net These metabolites have been characterized as being more polar than the parent compound, [18F]FMeNER-D2. researchgate.netresearchgate.net

A crucial aspect of the metabolic stability of a fluorine-18 labeled radiotracer is its resistance to defluorination, the process by which the fluorine-18 atom is cleaved from the molecule. nih.gov In vitro studies have shown that for [18F]FMeNER-D2, there is no formation of free [18F]fluoride. researchgate.netresearchgate.net This lack of defluorination is a significant advantage, as the presence of free [18F]fluoride can lead to unwanted accumulation of radioactivity in bone, complicating the interpretation of PET images. snmjournals.orgnih.gov The deuteration strategy employed in the design of [18F]FMeNER-D2 effectively suppresses this defluorination pathway. scienceopen.comsemanticscholar.org

Table 3: Summary of In Vitro Metabolic Stability Findings for [18F]FMeNER-D2

Enzyme System	Observation	Reference
CYP450	Significant and fast metabolism	researchgate.net, researchgate.net
Monoamine Oxidase A/B	No metabolism observed	researchgate.net, researchgate.net
Catechol-O-methyltransferase	No metabolism observed	researchgate.net, researchgate.net
Radiometabolite Profile
Number of Radiometabolites (from CYP450)	Three	researchgate.net, researchgate.net
Polarity of Radiometabolites	More polar than parent compound	researchgate.net, researchgate.net
Defluorination	No formation of free [18F]fluoride	researchgate.net, researchgate.net

Preclinical in Vivo Evaluation of 18f Fmener D2

Animal Models in Preclinical PET Imaging

The preclinical in vivo evaluation of novel radiotracers is a critical step in their development, providing essential data on their behavior in a living system before human studies can be considered. For [18F]FMeNER-D2, a radioligand developed for imaging the norepinephrine (B1679862) transporter (NET), various animal models have been employed to characterize its properties.

Non-human primates, particularly rhesus and cynomolgus monkeys, have been instrumental in these evaluations. nih.govnih.govresearchgate.net These models are chosen for their physiological and neuroanatomical similarities to humans, which allows for more direct translation of findings. For instance, studies in rhesus monkeys have been used to compare [18F]FMeNER-D2 with other NET radioligands, such as (S,S)-[11C]MeNER, to determine its suitability for quantitative analysis using reference tissue models. nih.gov Cynomolgus monkeys have been utilized in whole-body biodistribution and radiation dosimetry studies, as well as in pharmacological challenge studies to assess the tracer's specificity for NET. nih.govresearchgate.netnih.gov

In addition to non-human primates, rodent models, such as Sprague-Dawley rats, have also been used in the preclinical assessment of NET tracers. thno.org While there are kinetic differences between rodents and primates, rat models are valuable for initial in vivo characterization, including brain uptake and clearance properties. thno.org The choice of animal model is crucial for obtaining relevant data, with non-human primates often providing a closer approximation of the tracer's behavior in humans. nih.govnih.gov

Brain Uptake and Biodistribution in Non-Human Species

Studies in non-human species have been crucial for understanding the in vivo characteristics of [18F]FMeNER-D2, particularly its ability to enter the brain and its distribution throughout the body.

In cynomolgus monkeys, [18F]FMeNER-D2 demonstrates good brain penetration. nih.govnih.gov Following intravenous injection, the tracer readily crosses the blood-brain barrier, with peak brain uptake reaching approximately 5.65% of the injected dose at around 4.5 minutes post-injection. nih.gov At baseline, the uptake of [18F]FMeNER-D2 in the monkey brain peaks at about 15 minutes, representing an average of 3.4% of the injected radioactivity. researchgate.netresearchgate.net

Whole-body imaging in cynomolgus monkeys has provided a comprehensive biodistribution profile. nih.gov The lungs show the highest initial uptake, followed by the kidneys, liver, and red bone marrow. nih.gov The heart and urinary bladder also show notable accumulation of radioactivity over time. nih.gov This information is vital for understanding the tracer's kinetics and for estimating radiation dosimetry. nih.gov

Specificity and Selectivity Validation Through Pharmacological Challenge Studies

Pharmacological challenge studies are essential for confirming that a radiotracer binds specifically and selectively to its intended target in vivo. For [18F]FMeNER-D2, these studies have involved the administration of drugs known to interact with the norepinephrine transporter (NET).

Desipramine-Induced NET Blockade Studies

Desipramine (B1205290), a tricyclic antidepressant with high affinity for NET, has been used to validate the specific binding of [18F]FMeNER-D2. In preclinical studies, the pre-administration of desipramine leads to a significant reduction in the binding of [18F]FMeNER-D2 in NET-rich brain regions. This blocking effect demonstrates that the tracer is indeed binding to NET sites.

Nisoxetine (B1678948) and Atomoxetine (B1665822) Challenge Studies

Nisoxetine, another potent and selective NET inhibitor, has been used to demonstrate the specificity of [18F]FMeNER-D2 binding. u-szeged.hu In vitro autoradiography studies on post-mortem human brain tissue have shown that an excess of nisoxetine can block the specific binding of [18F]FMeNER-D2, confirming the tracer's interaction with NET. u-szeged.hu

Atomoxetine, a non-stimulant medication used for the treatment of attention-deficit/hyperactivity disorder (ADHD) that acts as a selective NET reuptake inhibitor, has been extensively studied in conjunction with [18F]FMeNER-D2 in non-human primates. researchgate.netnih.gov These studies have successfully demonstrated a dose-dependent occupancy of NET by atomoxetine. researchgate.netnih.gov Administration of atomoxetine prior to the injection of [18F]FMeNER-D2 results in a dose-dependent reduction in tracer uptake in brain regions with high NET densities. researchgate.netnih.gov This was a significant finding, as previous attempts to measure dose-dependent NET occupancy with other radioligands had been unsuccessful. researchgate.netnih.gov These results not only validate the specificity of [18F]FMeNER-D2 for NET but also highlight its potential for use in drug development and for studying the therapeutic mechanisms of NET-targeting drugs. researchgate.netnih.gov

Regional Distribution Patterns of [18F]FMeNER-D2 Binding in Animal Brains

The regional distribution of [18F]FMeNER-D2 in the brains of animal models corresponds well with the known density of the norepinephrine transporter (NET).

In non-human primates, positron emission tomography (PET) studies have shown the highest accumulation of [18F]FMeNER-D2 in regions rich in NET, such as the thalamus and the locus coeruleus. nih.govresearchgate.netresearchgate.net The mesencephalon and the cingulate gyrus also exhibit marked accumulation of radioactivity. researchgate.netresearchgate.net Conversely, regions with very low NET density, like the caudate, show low uptake of the tracer. nih.govresearchgate.netresearchgate.net This differential uptake creates a high contrast between target-rich and target-poor regions, which is a desirable characteristic for a PET radioligand.

The following table summarizes the regional brain uptake of [18F]FMeNER-D2 in non-human primates as observed in baseline PET studies.

Brain Region	Relative [18F]FMeNER-D2 Uptake
Locus Coeruleus	High
Thalamus	High
Mesencephalon	High
Cingulate Gyrus	High
Caudate	Low

Time-Activity Curve Analysis in Preclinical Models

Time-activity curves (TACs) are graphs that plot the concentration of a radiotracer in a specific region of interest over time. Analysis of TACs provides valuable information about the kinetic properties of a radiotracer.

In preclinical studies with rhesus monkeys, the TACs for [18F]FMeNER-D2 demonstrate favorable kinetics for PET imaging. nih.gov The regional uptake of [18F]FMeNER-D2 in the thalamus and brainstem reaches a peak before 30 minutes post-injection. nih.gov This is in contrast to other NET radioligands like (S,S)-[11C]MeNER, where the uptake in these regions did not always peak within a 123-minute scan. nih.gov The ability of [18F]FMeNER-D2 to reach peak equilibrium relatively quickly is advantageous for quantitative analysis using reference tissue models. nih.gov

Quantitative Methodologies for 18f Fmener D2 Pet Imaging

Kinetic Modeling Approaches

Kinetic modeling uses mathematical models to describe the temporal distribution of the radiotracer in different brain compartments. For [18F]FMeNER-D2, several models have been evaluated to quantify its binding. nih.govresearchgate.net

Three-Compartment Model Analysis

The three-compartment model is a comprehensive approach that requires arterial blood sampling to measure the concentration of the unchanged radioligand in plasma over time, which serves as the input function. niph.go.jp This model describes the movement of the tracer between three compartments: the plasma (C_p_), the non-displaceable compartment in the brain tissue representing free and non-specifically bound tracer (C_ND_), and the specifically bound compartment where the tracer binds to NETs (C_S_). niph.go.jp

The key rate constants in this model are:

K_1_ : The influx rate constant from plasma to the non-displaceable tissue compartment.

k_2_ : The efflux rate constant from the non-displaceable tissue compartment back to plasma.

k_3_ : The rate constant for tracer transfer from the non-displaceable to the specifically bound compartment.

k_4_ : The rate constant for dissociation from the specifically bound compartment back to the non-displaceable compartment. niph.go.jp

Studies have shown that the time-activity curves of [18F]FMeNER-D2 in various brain regions can be effectively described by this three-compartment model. snmjournals.orgniph.go.jp The total distribution volume (V_T_), which is a combination of these rate constants, can be calculated for both target regions and a reference region. The binding potential (BP_ND_) is then derived from these values. niph.go.jp Research in healthy male subjects demonstrated that this kinetic method, considered a gold standard, could quantify BP_ND_ values in NET-rich regions like the thalamus and locus coeruleus. nih.gov

Table 1: Binding Potential (BP_ND_) in Healthy Subjects using Indirect Kinetic Method

Brain Region	BP_ND_ (Mean ± SD)
Thalamus	0.54 ± 0.19
Locus Coeruleus	0.35 ± 0.25

Data sourced from a study involving 10 healthy men. nih.gov

Simplified Reference Tissue Model (SRTM)

To circumvent the invasive and complex nature of arterial blood sampling, reference tissue models are widely used. The Simplified Reference Tissue Model (SRTM) is one such method that uses the time-activity curve from a reference region, assumed to be devoid of specific binding, as a surrogate for the plasma input function. snmjournals.orgresearchgate.net This approach reduces the number of model parameters, making it more robust against noise, especially at the voxel level. martinos.org

SRTM has been validated for [18F]FMeNER-D2 against the more complex arterial input models. snmjournals.orgnih.gov Studies have found a strong correlation between the BP_ND_ values obtained using SRTM and those from the indirect kinetic method. nih.gov However, the accuracy of SRTM can be dependent on the scan duration. For instance, one study compared BP_ND_ values from SRTM with scan times of 240 minutes and 180 minutes against the kinetic method, finding good agreement. nih.gov Despite its utility, SRTM may fail to estimate BP_ND_ in regions with lower NET density due to issues with curve fitting. niph.go.jp

Multilinear Reference Tissue Model (MRTM)

The Multilinear Reference Tissue Model (MRTM) is another reference tissue-based method that offers a graphical analysis approach. snmjournals.orgresearchgate.net It is considered robust and can provide reliable estimates of BP_ND_. snmjournals.org Like SRTM, MRTM avoids the need for arterial sampling by using a reference region. snmjournals.orgniph.go.jp

In comparative studies, the BP_ND_ values for the thalamus calculated using MRTM showed an excellent correlation with those derived from the indirect kinetic method, with a correlation coefficient (r) as high as 0.92. niph.go.jp This suggests that MRTM is a highly reliable alternative for quantifying [18F]FMeNER-D2 binding. However, similar to SRTM, the MRTM method has also been reported to sometimes fail in fitting the data for brain regions other than the thalamus. niph.go.jp A variation, MRTM2, which uses a fixed clearance rate constant from the reference tissue, has also been employed to enhance robustness. snmjournals.org

Table 2: Correlation of Reference Tissue Models with Indirect Kinetic Method for Thalamus BP_ND_

Method	Correlation (r-value)
SRTM (240 min)	0.81
SRTM (180 min)	0.91
MRTM (240 min)	0.92

Data represents the correlation of BP_ND_ values from different models against the indirect kinetic method in the thalamus. nih.govniph.go.jp

Selection and Validation of Reference Brain Regions

The validity of reference tissue models is critically dependent on the appropriate choice of a reference region. An ideal reference region should be easily identifiable and, most importantly, have a negligible density of the target transporter, in this case, NET. snmjournals.orgniph.go.jp

Caudate as a Reference Region

The caudate nucleus has been frequently used as a reference region in [18F]FMeNER-D2 PET studies. snmjournals.orgniph.go.jpoup.com The rationale for its use is the negligible density of norepinephrine (B1679862) transporters in this area, as supported by postmortem human brain studies. snmjournals.orgniph.go.jp PET scans consistently show that regional radioactivity of [18F]FMeNER-D2 is lowest in the caudate compared to NET-rich areas like the thalamus. snmjournals.orgnih.gov

The time-activity curve for the caudate can be well-described by a two-compartment model, which is characteristic of a region lacking specific binding sites. niph.go.jp Its use has been validated in several quantitative studies where BP_ND_ values derived using the caudate as a reference showed high correlation with results from arterial input models. nih.govniph.go.jp

White Matter as a Reference Region

White matter is another brain region proposed and used as a reference for [18F]FMeNER-D2 PET imaging. oup.comresearchgate.net The justification is that white matter is considered to be almost devoid of specific binding to NET. oup.com

One of the advantages of using white matter is its large volume, which can lead to a lower signal-to-noise ratio and potentially more robust quantitative measures compared to the smaller caudate nucleus. oup.com Indeed, some studies have reported that using a white matter reference produced a smaller coefficient of variance in quantitative measures in the midbrain and thalamus than when using the caudate. oup.com This suggests that for certain analyses, particularly those aiming to reduce variability, white matter may be a preferable reference region. oup.comnih.gov

Binding Potential (BPND) Quantification

The quantification of norepinephrine transporter (NET) density using [18F]FMeNER-D2 positron emission tomography (PET) is frequently expressed as the binding potential relative to non-displaceable binding (BPND). snmjournals.org This parameter provides an in vivo measure of the density of available transporters. Several quantitative methods have been developed and validated for this purpose, ranging from those requiring invasive arterial blood sampling to less invasive reference tissue models. snmjournals.orgresearchgate.net

The "gold standard" for BPND quantification is often considered the indirect kinetic method, which utilizes an arterial input function derived from arterial blood sampling. niph.go.jpsnmjournals.org This method involves a three-compartment model representing the radioligand concentration in plasma, the non-displaceable concentration in the brain, and the specifically bound concentration. niph.go.jpniph.go.jp However, the invasive nature of arterial sampling makes it less suitable for clinical research, particularly in psychiatric populations. snmjournals.org

To circumvent the need for arterial blood sampling, several reference tissue models have been successfully employed. These models use a brain region with negligible NET density as a reference to estimate the non-displaceable uptake. The caudate nucleus is frequently chosen as the reference region due to its very low density of norepinephrine transporters. snmjournals.orgniph.go.jpoup.com Alternatively, white matter has also been used as a reference region, as it is considered to have almost no specific binding of [18F]FMeNER-D2. nih.govnih.gov

Commonly used reference tissue-based methods for BPND calculation include:

Simplified Reference Tissue Model (SRTM): This model estimates BPND by fitting the time-activity curves of the target and reference regions. snmjournals.orgniph.go.jp Studies have shown good correlation between BPND values derived from SRTM and the indirect kinetic method. researchgate.net

Multilinear Reference Tissue Model (MRTM): This is another variation of a graphical approach that can be used to estimate BPND. snmjournals.orgniph.go.jp

Ratio Method: This simpler method calculates BPND based on the ratio of the area under the time-activity curve (AUC) of the target region to the reference region over a specific time interval, minus one. snmjournals.org

The choice of quantification method can be influenced by the desired scan duration. While longer dynamic scans (e.g., 240 minutes) are often used for kinetic modeling, shorter scan times have also been validated. niph.go.jpsnmjournals.org For instance, BPND values from a 90-minute scan using a two-tissue compartment model (2TCM) showed a strong correlation with those from a 240-minute scan in several brain regions. snmjournals.org

Table 1: Comparison of BPND Quantification Methods for [18F]FMeNER-D2

Method	Requires Arterial Sampling?	Common Reference Region(s)	Key Features
Indirect Kinetic Method	Yes	N/A	Considered the "gold standard"; uses a 3-compartment model. niph.go.jpsnmjournals.org
Simplified Reference Tissue Model (SRTM)	No	Caudate, White Matter	Non-invasive; provides good correlation with kinetic methods. researchgate.netniph.go.jp
Multilinear Reference Tissue Model (MRTM)	No	Caudate, White Matter	Non-invasive graphical approach. snmjournals.orgniph.go.jp
Ratio Method	No	Caudate, White Matter	Simple to implement; uses AUC ratios. snmjournals.org

Area Under the Curve (AUC) Ratio Methods

A straightforward and widely used non-invasive technique for quantifying [18F]FMeNER-D2 binding is the Area Under the Curve (AUC) ratio method. oup.comoup.com This method calculates the binding potential (BPND) by determining the ratio of the AUC of the time-activity curve in a target region to that in a reference region over a defined time interval, and then subtracting one. snmjournals.org The formula is expressed as: BPND = (AUCtarget / AUCreference) - 1. oup.com

This approach is particularly valuable in clinical research as it avoids the need for arterial blood sampling and can be performed with shorter, static PET scans. snmjournals.orgoup.com The selection of the target and reference regions is crucial for the accuracy of this method. The thalamus is commonly used as the target region due to its high density of norepinephrine transporters. nih.govoup.comresearchgate.net For the reference region, areas with negligible NET density are chosen. The caudate nucleus has been a conventional choice for this purpose. oup.comoup.com More recently, white matter has also been utilized as a reference region, with some studies suggesting it may provide more robust quantitative measures due to its larger volume and lower signal-to-noise ratio compared to the caudate. nih.govnih.gov

The timing of the PET scan acquisition is another critical parameter. For the AUC ratio method, data is often collected during a period when the radiotracer has reached a state of relative equilibrium. A common integration interval used in several studies is 120 to 180 minutes post-injection. oup.comnih.govoup.com However, the optimal timing can vary depending on the specific brain regions being investigated. snmjournals.org For cortical regions, an earlier interval of 70 to 90 minutes has been shown to provide accurate quantification while avoiding the influence of defluorination. snmjournals.orgnih.gov

The AUC ratio method has been validated against more complex kinetic models and has demonstrated good agreement, making it a reliable and practical tool for studies investigating NET occupancy by medications or comparing NET densities between different populations. researchgate.netsnmjournals.orgnih.gov

Table 2: Key Parameters for AUC Ratio Methods with [18F]FMeNER-D2

Parameter	Common Selections	Rationale / Notes
Target Region	Thalamus	High density of norepinephrine transporters. oup.comresearchgate.net
Reference Region	Caudate, White Matter	Negligible specific binding of the radiotracer. oup.comnih.gov
Scan Integration Interval	120-180 minutes	Allows for relative equilibrium of the tracer for deep brain regions. oup.comnih.gov
	70-90 minutes	Optimal for cortical regions to minimize defluorination effects. snmjournals.orgnih.gov

Impact of Defluorination on Quantitative Analysis in Preclinical Studies

A known challenge with 18F-labeled radiotracers, including [18F]FMeNER-D2, is in vivo defluorination, where the fluorine-18 (B77423) atom is cleaved from the parent molecule. niph.go.jpacs.org This metabolic process releases free [18F]fluoride, which then tends to accumulate in bone. acs.orgnih.gov In preclinical PET imaging of the brain, this bone uptake can contaminate the signal in adjacent cortical regions, complicating the quantitative analysis of NET density. niph.go.jpsnmjournals.org

The effects of defluorination of [18F]FMeNER-D2 are time-dependent, becoming more prominent in the later stages of a PET scan. snmjournals.orgsnmjournals.org Studies have shown that radioactivity in the skull increases slowly and becomes more significant beyond 120 minutes post-injection. snmjournals.org This leads to an overestimation of the total distribution volume (VT) in superficial cerebral cortical regions as the scan duration increases, while VT values in deeper brain regions remain more stable. snmjournals.orgnih.gov This phenomenon can compromise the accuracy of quantification in the cerebral cortex if not properly addressed. snmjournals.orgsnmjournals.org

The development of [18F]FMeNER-D2 itself was a strategy to combat this issue. The "D2" in its name refers to the substitution of two hydrogen atoms with deuterium (B1214612) on the fluoromethyl group. scienceopen.com This deuteration strengthens the carbon-fluorine bond, leveraging a kinetic isotope effect to slow down the rate of defluorination compared to its non-deuterated predecessor, [18F]FMeNER. nih.govscienceopen.com This approach has been successfully used to improve the metabolic stability of other PET radioligands as well. acs.orgscienceopen.com Despite this improvement, defluorination is not completely eliminated and its impact must still be considered in quantitative analyses. snmjournals.orgsnmjournals.org

Strategies for Minimizing Defluorination Effects

A primary strategy to minimize the impact of defluorination on the quantification of [18F]FMeNER-D2 binding is to adjust the duration of the PET scan. d-nb.info Since the accumulation of [18F]fluoride in the skull becomes more pronounced over time, using shorter scan durations can help to acquire data before this contamination significantly affects the signal in the cerebral cortex. snmjournals.org

Research has demonstrated that a dynamic scan of 90 minutes provides a sufficient amount of data to quantify NET density without being substantially affected by defluorination. snmjournals.orgnih.gov Within this timeframe, the radioactivity in the skull is not significantly high, and its influence on the quantification in adjacent brain tissue is minimized. snmjournals.org For AUC ratio methods, using an earlier time interval, such as 70 to 90 minutes post-injection, has been validated for accurately quantifying NET density in the cerebral cortex. snmjournals.org This is in contrast to the later 120-180 minute interval often used for deeper brain structures. snmjournals.orgsnmjournals.org

Another approach involves the strategic design of the radiotracer itself. The creation of [18F]FMeNER-D2 through dideuteration of the fluoromethyl group is a key example of a chemical strategy to reduce the rate of defluorination. scienceopen.com This is based on the principle of the kinetic isotope effect, where the carbon-deuterium bond is stronger and thus more resistant to cleavage than a carbon-hydrogen bond, slowing the metabolic breakdown that releases [18F]fluoride. nih.govscienceopen.com This structural modification has proven effective in enhancing the in vivo stability of the tracer compared to its non-deuterated counterpart. nih.govnih.gov

Correction Methodologies for Defluorination

While strategies to minimize the effects of defluorination are crucial, analytical methods to correct for its influence have also been explored. One approach involves careful evaluation of the time stability of the estimated binding parameters. snmjournals.org By analyzing how quantitative measures like the total distribution volume (VT) change over different scan durations, researchers can identify the time window during which the estimates are stable and unaffected by defluorination. snmjournals.orgnih.gov For [18F]FMeNER-D2, it was observed that VT values in superficial cortical regions began to increase after 120 minutes, indicating the onset of significant contamination from skull radioactivity. snmjournals.org This guided the selection of a 90-minute scan duration as optimal for cortical quantification. snmjournals.orgnih.gov

Although not explicitly detailed as a standard correction method for [18F]FMeNER-D2, some studies have mentioned the complexity of developing objective approaches to remove scalp binding. snmjournals.orgsnmjournals.org Such a correction would necessitate estimating the amount of signal contamination spilling over from the skull into the adjacent cerebral cortex, a complex task given that the radioactivity in the skull varies both spatially and temporally. snmjournals.org

The most practical and widely adopted "correction" is, therefore, the preventative measure of using optimized scan protocols. By limiting the scan duration for cortical regions to the initial 90 minutes, the need for complex mathematical corrections for defluorination is largely circumvented, allowing for accurate quantification of NET density with less invasive reference tissue models. snmjournals.orgnih.gov

Comparative Analysis of 18f Fmener D2 with Other Net Radioligands

Comparison with Carbon-11 (B1219553) Labeled Tracers (e.g., [11C]MeNET, [11C]MRB)

The development of radioligands for positron emission tomography (PET) imaging of the norepinephrine (B1679862) transporter (NET) has seen the use of both carbon-11 and fluorine-18 (B77423) isotopes. [18F]FMeNER-D2, a fluorine-18 labeled tracer, offers distinct advantages and differences when compared to its carbon-11 labeled counterparts like [11C]MeNET and (S,S)-[11C]O-methylreboxetine ([11C]MRB). snmjournals.orgnih.govresearchgate.net

Comparative Binding Kinetics and Signal-to-Noise Ratios

When directly comparing [18F]FMeNER-D2 with [11C]MRB, studies have shown that [18F]FMeNER-D2 has more favorable kinetics for quantifying NET densities, particularly in deep brain regions. snmjournals.org While both are reboxetine (B1679249) analogs with high affinity and selectivity for NET, [18F]FMeNER-D2 demonstrates a better signal-to-noise ratio. snmjournals.orgoup.com

In non-human primate studies, (S,S)-[18F]FMeNER-D2 reached a state of peak equilibrium during the PET experiment, which was not achieved with [11C]MeNER, and it did so with a lower noise level. researchgate.net However, it is important to note that the binding of (S,S)-[18F]FMeNER-D2 is not considered ideal for reliable quantification due to the absence of an optimal reference region in the brain and its slow kinetics. oup.com

One of the challenges with [11C]MRB is its slow kinetic behavior, which complicates the reliable quantification of NET densities. snmjournals.orgsnmjournals.org In contrast, [18F]FMeNER-D2, despite its own kinetic challenges and issues with defluorination, is considered a better estimator of NET density, especially in the cerebral cortex. snmjournals.orgsnmjournals.org The binding potential (BPND) in the thalamus, a key region for NET imaging, was found to be 0.54 for [18F]FMeNER-D2 and 0.45 for [11C]MRB, suggesting a better signal for the fluorine-18 tracer. nih.govresearchgate.net

Comparison with Other Fluorine-18 Labeled NET Tracers (e.g., [18F]NS12137)

Within the class of fluorine-18 labeled NET tracers, [18F]FMeNER-D2 has been a significant tool, but newer compounds like [18F]NS12137 have been developed to address some of its limitations. nih.govthno.org [18F]NS12137, a fluorinated analog of [11C]NS8880, has demonstrated a high binding affinity for NET. nih.govthno.org

A notable advantage of [18F]NS12137 is its rapid clearance from the brain, which contributes to a high signal-to-noise ratio in a shorter scan time compared to [18F]FMeNER-D2. nih.govthno.org Studies in rats have shown that [18F]NS12137 has high initial uptake and fast clearance. nih.gov In contrast, PET studies with [18F]FMeNER-D2 in non-human primates and humans have indicated slower clearance, necessitating scan times of up to 240 minutes to achieve comparable ratios. nih.govthno.org This suggests that [18F]NS12137 may offer superior imaging properties for certain research applications. utupub.fi

Relative Strengths and Limitations in Preclinical Research Applications

[18F]FMeNER-D2 has several strengths that have made it a valuable tool in preclinical research. Its high affinity and selectivity for NET allow for the visualization of NET-rich regions in the brain. researchgate.netnih.gov It has been successfully used in non-human primate studies to demonstrate dose-dependent occupancy of NET by drugs like atomoxetine (B1665822). researchgate.net Furthermore, post-mortem autoradiography studies in human brain tissue have utilized [18F]FMeNER-D2 to show specific binding in areas like the locus coeruleus and thalamus. researchgate.netu-szeged.hu

However, [18F]FMeNER-D2 is not without its limitations. A significant issue is its in vivo defluorination, which leads to skull-bound radioactivity that can contaminate brain images and complicate the quantification of NET in cortical areas. snmjournals.orgnih.gov Deuteration of the fluoromethoxy group to create [18F]FMeNER-D2 was a strategy to reduce this defluorination, and it proved to be an improvement over the non-deuterated version. researchgate.net Another limitation is its slow kinetics and the lack of an ideal reference region in the brain, which can affect the reliability of quantification. oup.com

The following table provides a summary of the comparative aspects of these radioligands.

Feature	[18F]FMeNER-D2	[11C]MeNET / [11C]MRB	[18F]NS12137
Isotope	Fluorine-18	Carbon-11	Fluorine-18
Half-life	~110 minutes researchgate.netd-nb.info	~20 minutes researchgate.netd-nb.info	~110 minutes nih.gov
Distribution	Can be distributed to centers without a cyclotron researchgate.netd-nb.info	Requires an on-site cyclotron researchgate.netd-nb.info	Can be distributed to centers without a cyclotron nih.gov
Binding Kinetics	Slow, but allows for quantification snmjournals.orgoup.com	Slow and unfavorable for reliable quantification snmjournals.orgsnmjournals.org	Rapid clearance, high signal-to-noise ratio nih.govthno.org
Signal-to-Noise Ratio	Better than [11C]MRB snmjournals.orgoup.com	Lower signal-to-noise ratio oup.comsnmjournals.org	High, achieved in shorter scan times nih.govthno.org
Key Limitation	Defluorination and slow kinetics snmjournals.orgnih.gov	Very short half-life, unfavorable kinetics snmjournals.orgsnmjournals.org	Newer, less established in extensive studies
Primary Application	Preclinical and clinical research on NET researchgate.netnih.gov	Preclinical and clinical research on NET nih.govresearchgate.net	Preclinical research on NET nih.govthno.org

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Advanced Research Applications and Future Directions for 18f Fmener D2

Investigation of Norepinephrine (B1679862) Transporter Density in Preclinical Models of Neurological and Psychiatric Conditions

[¹⁸F]FMeNER-D₂ has been instrumental in elucidating the changes in NET density in preclinical models of several neurological and psychiatric conditions, providing crucial insights into their pathophysiology. Dysregulation of the norepinephrine transporter has been reported in conditions such as attention deficit hyperactivity disorder (ADHD), depression, Alzheimer's disease (AD), and Parkinson's disease (PD). nih.gov

Particularly in the context of Alzheimer's disease, research has pointed to early noradrenergic dysfunction. Post-mortem autoradiographic studies using [¹⁸F]FMeNER-D₂ on human brain tissue have revealed significant reductions in NET density in key brain regions. researchgate.net In patients with AD, a marked decrease in NET density was observed in the locus coeruleus and the thalamus, and this reduction correlated with the progression of the disease as defined by Braak staging. researchgate.net While the locus coeruleus itself is typically too small to be accurately resolved by current PET imaging technology, the ability to measure NET density in the thalamus in vivo presents a valuable opportunity to identify early noradrenergic changes in AD. researchgate.net These findings in human tissue provide a strong foundation for using [¹⁸F]FMeNER-D₂ in preclinical animal models of AD to track disease progression and to test the efficacy of therapies aimed at the noradrenergic system. tandfonline.comfrontiersin.org

The application of [¹⁸F]FMeNER-D₂ extends to other neurodegenerative and neuropsychiatric disorders where NET is a major target. nih.gov Preclinical studies in animal models of these conditions are essential for understanding the role of NET and for the development of targeted treatments.

Evaluation of NET Occupancy by Novel Pharmacological Agents in Animal Studies

A significant application of [¹⁸F]FMeNER-D₂ in preclinical research is the in vivo evaluation of norepinephrine transporter occupancy by novel and existing pharmacological agents. These studies are vital for determining the dose-response relationship of drugs and for confirming their mechanism of action at the molecular level. PET studies in non-human primates, which serve as a close translational model to humans, have successfully used [¹⁸F]FMeNER-D₂ to quantify the degree to which various drugs bind to and block NET.

One of the first and most definitive studies demonstrated that atomoxetine (B1665822), a selective NET inhibitor used for treating ADHD, occupies the norepinephrine transporter in a dose-dependent manner. nih.govresearchgate.net In a study using cynomolgus monkeys, administration of atomoxetine resulted in a dose-dependent occupancy of NET ranging from 38% to 82% in brain regions with high transporter densities, such as the thalamus and locus coeruleus. nih.govresearchgate.net This was a landmark finding, as previous attempts with other radioligands had failed to show a clear, dose-dependent occupancy. nih.govresearchgate.net

Subsequent research has expanded these occupancy studies to other compounds, including tricyclic antidepressants and atypical antipsychotics. For instance, studies in non-human primates have demonstrated dose-dependent NET occupancy for clomipramine (B1669221) and its metabolite, desmethylclomipramine. researchgate.net Similarly, the atypical antipsychotic quetiapine (B1663577), through its active metabolite norquetiapine, has been shown to occupy NET in the human brain, a finding first explored and validated in preclinical imaging concepts. oup.com A study in healthy male subjects receiving quetiapine XR showed mean NET occupancy in the thalamus of 19% and 35% at doses of 150 mg/d and 300 mg/d, respectively. oup.com

The table below summarizes key findings from PET occupancy studies using [¹⁸F]FMeNER-D₂ in non-human primates and humans, which form the basis for preclinical evaluation of new drugs.

Drug	Subject	Key Findings	Reference(s)
Atomoxetine	Cynomolgus Monkeys	Dose-dependent NET occupancy from 38% to 82% in regions with high NET density. nih.govresearchgate.net	nih.gov, researchgate.net
Atomoxetine	Rhesus Monkeys	NET occupancy increased uniformly with plasma concentration; Kd in the thalamus was estimated at 16 ng/ml. researchgate.net	researchgate.net
Clomipramine	Non-human Primates	NET occupancy increased in a dose and plasma concentration-dependent manner. researchgate.net	researchgate.net
Desmethylclomipramine	Non-human Primates	NET occupancy increased in a dose and plasma concentration-dependent manner. researchgate.net	researchgate.net
Nortriptyline	Humans (MDD Patients)	Doses of 75–200 mg/day resulted in approximately 50–70% NET occupancy in the thalamus. oup.com	oup.com
Duloxetine	Humans (Healthy)	Single doses resulted in NET occupancy between 30% and 40%. nih.gov	nih.gov
Quetiapine XR (Norquetiapine)	Humans (Healthy)	Mean NET occupancy of 19% at 150 mg/d and 35% at 300 mg/d in the thalamus. oup.com	oup.com
Milnacipran	Humans (MDD Patients)	Mean NET occupancy in the thalamus was 25.3% at 25 mg and 49.9% at 200 mg. researchgate.net	researchgate.net

These studies underscore the power of [¹⁸F]FMeNER-D₂ PET to provide quantitative data on the in vivo target engagement of drugs, a critical step in the preclinical and clinical development of novel therapeutics for psychiatric and neurological disorders. d-nb.info

Methodological Advancements in [¹⁸F]FMeNER-D2 PET Data Acquisition and Analysis

The utility of [¹⁸F]FMeNER-D₂ in research has been significantly enhanced by ongoing methodological advancements in both the synthesis of the radiotracer and the analysis of the resulting PET data.

A major step forward in data acquisition has been the development of a reliable, fully-automated synthesis for [¹⁸F]FMeNER-D₂. nih.gov Automation ensures a standardized, routine production of the tracer with high purity and specific activity, which is a prerequisite for reproducible clinical and preclinical trials. nih.govresearchgate.net This process allows for the production of 1.0–2.5 GBq of formulated [¹⁸F]FMeNER-D₂ within approximately 95 minutes, enhancing its availability for research. nih.gov

In terms of data analysis, various quantitative methods have been developed and validated to accurately measure NET density from [¹⁸F]FMeNER-D₂ PET scans. Kinetic modeling using an arterial input function, specifically a two-tissue compartment model (2TCM), is considered the gold standard for quantification. snmjournals.orgnih.gov However, this method is invasive due to the need for arterial blood sampling.

To overcome this, less invasive methods using a reference region have been developed and validated against the 2TCM. The caudate, which has a negligible density of NET, is typically used as the reference region. oup.comsnmjournals.org These methods include:

Simplified Reference Tissue Model (SRTM): This model provides reliable estimates of the binding potential relative to non-displaceable binding (BPND) and shows good agreement with kinetic methods. snmjournals.orgsnmjournals.org

Ratio Method: This approach, which uses the ratio of the area under the curve (AUC) in the target region to the reference region, is particularly useful for clinical research as it does not require long scan times. oup.comsnmjournals.org Studies have shown that a time integration interval of 120–180 minutes post-injection provides stable and reliable BPND estimates. researchgate.netsnmjournals.org

A challenge in [¹⁸F]FMeNER-D₂ imaging is the potential for defluorination of the tracer, which can lead to uptake of free [¹⁸F]fluoride in the skull and complicate quantification in adjacent cortical regions. snmjournals.orgnih.gov Research has shown that this defluorination becomes more prominent in the later stages of a 240-minute scan. nih.gov By understanding the time course of this process, analysis methods can be optimized, for example, by using shorter scan durations for certain quantification methods to minimize the impact of defluorination on the results. nih.gov

Development of Complementary In Vivo and In Vitro Research Paradigms

A comprehensive understanding of NET distribution and function is best achieved by integrating in vivo and in vitro research paradigms, with [¹⁸F]FMeNER-D₂ serving as a valuable tool in both arenas. This complementary approach allows for validation of in vivo findings and a deeper exploration of the tracer's binding characteristics.

In Vivo Studies: As detailed in the previous sections, in vivo PET imaging with [¹⁸F]FMeNER-D₂ in preclinical animal models (primarily non-human primates) and humans provides a dynamic and quantitative measure of NET density and occupancy in the living brain. nih.govresearchgate.netmovementdisorders.org These studies are crucial for understanding the role of the noradrenergic system in disease and for assessing how drugs interact with their target in a complex biological system. ki.se

In Vitro Studies: In vitro autoradiography on post-mortem brain tissue from animals and humans complements these in vivo findings. researchgate.net These studies use [¹⁸F]FMeNER-D₂ to visualize the precise anatomical distribution of NET at a high resolution. For example, in vitro autoradiography has been used to confirm the high density of NET in the locus coeruleus and thalamus and its relative absence in the caudate. researchgate.net

Furthermore, in vitro studies are essential for characterizing the metabolic stability of the tracer. bg.ac.rs Research using human and murine enzymes has shown that [¹⁸F]FMeNER-D₂ is significantly metabolized by CYP450 enzymes, primarily in the liver, into more polar radiometabolites. bg.ac.rsresearchgate.net Importantly, these studies have shown no evidence of defluorination leading to free [¹⁸F]fluoride. bg.ac.rs This suggests that interfering signals seen in cortical regions during in vivo PET scans are likely due to these radiometabolites rather than bone uptake of fluoride. bg.ac.rs Understanding the metabolic profile of the tracer in vitro is critical for the accurate interpretation and modeling of in vivo PET data.

By combining the macroscopic, dynamic view offered by in vivo PET with the microscopic, high-resolution detail of in vitro autoradiography and metabolism studies, researchers can build a more complete and validated picture of the noradrenergic system in health and disease. the-sra.org.uknih.gov This integrated research paradigm is fundamental to advancing the development of drugs targeting the norepinephrine transporter.

Q & A

Q. What is the primary application of [18F]FMeNER-D2 in neuropsychopharmacology research?

[18F]FMeNER-D2 is a positron emission tomography (PET) radioligand developed to quantify norepinephrine transporter (NET) availability in vivo. Its primary application lies in studying NET dynamics in neuropsychiatric disorders, such as depression and attention-deficit/hyperactivity disorder (ADHD). For example, it has been used to measure duloxetine-induced NET occupancy (30–40% at clinical doses) in healthy subjects, providing mechanistic insights into antidepressant efficacy . Additionally, it has been applied in ADHD research to assess regional NET availability reductions in prefrontal-parietal-thalamic-cerebellar circuits .

Q. How does the biodistribution of [18F]FMeNER-D2 influence PET study design?

Biodistribution studies reveal high uptake in the lungs (21.6% injected dose at 0.3 hours) due to macrophage binding and moderate brain uptake (2.3% at 0.3 hours), necessitating careful region-of-interest (ROI) selection. The thalamus and midbrain show the highest NET-specific binding, while the basal ganglia has minimal uptake, making it a potential reference region . Radiation dosimetry (effective dose: 0.017 mSv/MBq) permits multiple annual scans per subject, enabling longitudinal designs .

Q. What are the key pharmacokinetic parameters for [18F]FMeNER-D2 quantification in brain PET studies?

Key parameters include:

• Time-activity curves : Peak brain uptake occurs at ~10–20 minutes post-injection, with stable binding after 60–90 minutes .
• Metabolite analysis : Plasma metabolite correction is critical, as 20–30% of parent compound remains at 60 minutes .
• Modeling : Simplified reference tissue models (e.g., SRTM2) are validated for NET quantification, avoiding arterial sampling .

Advanced Questions

Q. What methodological strategies mitigate defluorination artifacts in [18F]FMeNER-D2 imaging?

Deuterium substitution at the fluoromethoxy group reduces defluorination by slowing enzymatic cleavage, improving metabolic stability. This modification decreases bone uptake (a marker of defluorination) by >90% compared to non-deuterated analogs, enhancing signal-to-noise ratios in NET-rich regions . Automated synthesis protocols (95-minute production time, 1–2.5 GBq yields) further ensure consistent tracer quality .

Q. How can researchers resolve discrepancies in NET binding potentials (BPND) across studies using different radioligands?

Discrepancies arise from age-related NET density declines (e.g., thalamic BP_ND = 0.54 in younger cohorts vs. 0.26 in older subjects) and radioligand-specific binding profiles. For example, [18F]FMeNER-D2 shows higher thalamic specificity than [11C]MENET, necessitating age-matched controls and consistent ROI definitions . Cross-validation studies using blocking agents (e.g., nisoxetine) can isolate NET-specific binding .

Q. How does deuterium substitution in [18F]FMeNER-D2 enhance metabolic stability compared to non-deuterated analogs?

Deuterium’s kinetic isotope effect slows oxidative metabolism of the fluoromethoxy group, reducing defluorination rates. In vivo studies show that [18F]FMeNER-D2 retains >80% intact tracer in plasma at 60 minutes vs. <50% for non-deuterated versions, minimizing off-target binding and improving quantification accuracy .

Q. What experimental protocols optimize longitudinal NET occupancy studies with [18F]FMeNER-D2?

• Dose timing : Administer NET inhibitors (e.g., duloxetine) 2–3 hours pre-scan to achieve steady-state plasma levels .
• Blocking studies : Use nisoxetine (1 mg/kg) to establish baseline BP_ND and calculate occupancy via Lassen plots .
• Scan intervals : Leverage low radiation burden (<4 mSv per scan) to conduct repeat scans ≥48 hours apart, minimizing carryover effects .

Q. How do interspecies differences in [18F]FMeNER-D2 pharmacokinetics impact translational research?

Non-human primate (NHP) studies show faster brain uptake kinetics (peak at 10 minutes vs. 20 minutes in humans) and higher baseline BP_ND (thalamus: 1.2 vs. 0.54 in humans). These differences necessitate species-specific pharmacokinetic modeling and caution when extrapolating occupancy thresholds to clinical trials .

Methodological Considerations Table

Parameter	Recommendation	Evidence Source
Optimal scan duration	180 minutes for full kinetic modeling; 90 minutes for equilibrium approaches
Reference region	Basal ganglia (low NET density) or occipital cortex (validated in NHPs)
Metabolite correction	Use HPLC-purified plasma samples with ≥20% parent compound threshold
Occupancy calculation	Lassen plot with nisoxetine blockade (1 mg/kg)

Key Data Contradictions and Resolutions

• Contradiction : Thalamic BP_ND varies widely across studies (0.26–0.54).
  • Resolution : Control for age (NET density declines 5% per decade) and use consistent ROI templates (e.g., Montreal Neurological Institute space) .
• Contradiction : Tramadol shows dose-dependent NET occupancy (7–73%) in NHPs but minimal clinical effects.
  • Resolution : Species differences in blood-brain barrier permeability and NET isoform expression may explain discrepancies .